Cas no 124215-44-7 (3-Bromopropylboronic Acid Pinacol Ester)

• Product Name: 3-Bromopropylboronic Acid Pinacol Ester
• CAS No: 124215-44-7
• MF: C₉H₁₈BBrO₂
• MW: 248.953022480011
• MDL: MFCD10567053
• CID: 103843
• PubChem ID: 14836669
• Update Time: 2025-05-24

3-Bromopropylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromopropyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 3-Bromopropylboronic acid pinacol ester
• 1,3,2-Dioxaborolane,2-(3-bromopropyl)-4,4,5,5-tetramethyl-
• 3-Bromopropylboronic acid pina
• 3-Bromopropylboronic acid pinacol ester
• AS-70910
• AKOS016009118
• EN300-134748
• 3-BROMOPROPYLBORONIC ACID, PINACOL ESTER
• 1,3,2-Dioxaborolane, 2-(3-bromopropyl)-4,4,5,5-tetramethyl-
• CS-0174363
• MFCD10567053
• 124215-44-7
• SCHEMBL12055744
• J-005057
• DTXSID10564542
• H11844
• CHQXFJUKMDJWHO-UHFFFAOYSA-N
• 3-Bromopropylboronic Acid Pinacol Ester

• MDL： MFCD10567053
• Inchi： 1S/C9H18BBrO2/c1-8(2)9(3,4)13-10(12-8)6-5-7-11/h5-7H2,1-4H3
• InChI Key： CHQXFJUKMDJWHO-UHFFFAOYSA-N
• SMILES： BrCCCB1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 248.05800
• Monoisotopic Mass: 248.05832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.177 g/mL at 25 °C
• Boiling Point: 74-80 °C/1.1 mmHg
• Refractive Index: n20/D 1.4559
• Water Partition Coefficient: Not miscible or difficult to mix with water.
• PSA: 18.46000
• LogP: 2.86360

3-Bromopropylboronic Acid Pinacol Ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters

Additional information on 3-Bromopropylboronic Acid Pinacol Ester

Introduction to 3-Bromopropylboronic Acid Pinacol Ester (CAS No: 124215-44-7) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

3-Bromopropylboronic Acid Pinacol Ester, with the chemical identifier CAS No: 124215-44-7, is a versatile boronic acid derivative that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and reactivity. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, including pharmaceuticals and diagnostic agents. Its bifunctional nature, combining a boronic acid moiety with a brominated alkyl group, makes it an invaluable tool for cross-coupling reactions, particularly in Suzuki-Miyaura coupling, which is widely employed in the construction of complex organic molecules.

The bromopropyl side chain of this compound introduces a reactive site that can be selectively modified, enabling the formation of diverse chemical linkages. This feature is particularly advantageous in drug discovery pipelines, where precise molecular modifications are often required to optimize pharmacological properties such as solubility, bioavailability, and target binding affinity. Boronic acids, in general, are well-known for their ability to participate in reversible interactions with diols and other functional groups, making them indispensable in the development of probes for biological assays and in the synthesis of protease inhibitors.

In recent years, 3-Bromopropylboronic Acid Pinacol Ester has been extensively explored in the context of therapeutic development. One notable area of research involves its application in the synthesis of targeted therapeutics for neurological disorders. The compound has been utilized to generate novel boron-containing ligands that exhibit preferential binding to specific enzymes implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. The boronic acid moiety allows for tight binding interactions with hydroxyl-containing residues on these enzymes, while the bromopropyl group provides a handle for further derivatization to enhance pharmacokinetic profiles.

Moreover, this compound has found utility in the field of materials science, particularly in the development of smart materials that respond to biological stimuli. Researchers have leveraged the reactivity of 3-Bromopropylboronic Acid Pinacol Ester to create polymers with tunable properties that can be modulated by exposure to specific biochemical cues. Such materials hold promise for applications in drug delivery systems, where stimuli-responsive polymers can release therapeutic agents upon interaction with target cells or extracellular matrices.

The pharmaceutical industry has also harnessed the potential of 3-Bromopropylboronic Acid Pinacol Ester in the design of small-molecule inhibitors targeting metabolic pathways associated with cancer. By incorporating this boronic acid derivative into drug candidates, chemists have been able to develop molecules that disrupt key enzymatic processes involved in tumor growth and progression. Preliminary studies indicate that compounds derived from this intermediate exhibit potent antitumor activity while maintaining a favorable safety profile.

Advances in synthetic methodologies have further expanded the applications of 3-Bromopropylboronic Acid Pinacol Ester. Recent innovations in transition-metal-catalyzed cross-coupling reactions have enabled more efficient and selective transformations using this compound as a key building block. These advancements have not only streamlined synthetic routes but also opened new avenues for exploring complex molecular architectures with potential therapeutic relevance.

From a computational chemistry perspective, 3-Bromopropylboronic Acid Pinacol Ester has been subjected to detailed molecular modeling studies to elucidate its interactions with biological targets. These studies have provided valuable insights into how structural modifications can influence binding affinity and selectivity, guiding the rational design of next-generation pharmacophores. The integration of experimental data with computational predictions has been instrumental in optimizing lead compounds for clinical development.

The environmental impact of using 3-Bromopropylboronic Acid Pinacol Ester as a synthetic intermediate has also been carefully evaluated. Efforts have been made to develop greener synthetic protocols that minimize waste generation and reduce reliance on hazardous reagents. These sustainable approaches align with broader trends in medicinal chemistry aimed at improving both efficiency and ecological responsibility.

In conclusion, 3-Bromopropylboronic Acid Pinacol Ester (CAS No: 124215-44-7) represents a cornerstone compound in modern chemical biology and medicinal chemistry. Its unique reactivity and adaptability make it an indispensable tool for researchers seeking to develop innovative therapeutics and materials. As our understanding of biological systems continues to evolve, compounds like this will undoubtedly play an increasingly pivotal role in addressing some of humanity's most pressing health challenges.